Cas no 111195-33-6 (Ethanone,1-[3,4-bis(octyloxy)phenyl]-)

• Product Name: Ethanone,1-[3,4-bis(octyloxy)phenyl]-
• CAS No: 111195-33-6
• MF: C₂₄H₄₀O₃
• MW: 376.57260799408
• CID: 129159
• PubChem ID: 2724917
• Update Time: 2025-04-18

Ethanone,1-[3,4-bis(octyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3,4-bis(octyloxy)phenyl]-
• 3',4'-(DIOCTYLOXY)ACETOPHENONE
• 3,4-di-n-octyloxyacetophenone
• 3',4'-(DIOCTYLOXY)ACETOPHENONE, 99+%
• NS00015779
• 111195-33-6
• DTXSID701347529
• 1-(3,4-bis(octyloxy)phenyl)ethanone
• FT-0642721

• Inchi： 1S/C24H40O3/c1-4-6-8-10-12-14-18-26-23-17-16-22(21(3)25)20-24(23)27-19-15-13-11-9-7-5-2/h16-17,20H,4-15,18-19H2,1-3H3
• InChI Key： RCCOBAWJEWCPAR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)=O)C=CC=1OCCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 376.29800
• Monoisotopic Mass: 376.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9696 (rough estimate)
• Melting Point: 59-61 °C
• Boiling Point: 465.09°C (rough estimate)
• Refractive Index: 1.5480 (estimate)
• PSA: 35.53000
• LogP: 7.36780
• Solubility: Not available

Ethanone,1-[3,4-bis(octyloxy)phenyl]- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25